5-amino-1-(4-fluorobenzyl)-N-(2-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-amino-1-[(4-fluorophenyl)methyl]-N-(2-methoxyphenyl)triazole-4-carboxamide
• InChI: InChI=1S/C17H16FN5O2/c1-25-14-5-3-2-4-13(14)20-17(24)15-16(19)23(22-21-15)10-11-6-8-12(18)9-7-11/h2-9H,10,19H2,1H3,(H,20,24)
• InChI Key: FJNRSNKXESZOMS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C2=C(N(N=N2)CC3=CC=C(C=C3)F)N
• Molecular Formula: C17H16FN5O2
• Molecular Weight: 341.34 g/mol

Description

5-amino-1-(4-fluorobenzyl)-N-(2-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide (FMBT) is a new and promising compound in the field of medicinal chemistry. It is a heterocyclic compound containing a nitrogen atom and a carboxamide group, which gives it unique properties that make it attractive for use in drug design and development. FMBT has a variety of applications in scientific research, including its use as a fluorescent probe, an inhibitor of protein-protein interactions, and a potential therapeutic agent.

Scientific Research Applications

Synthesis and Characterization

The synthesis of triazole derivatives, including compounds similar to "5-amino-1-(4-fluorobenzyl)-N-(2-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide," involves reactions that yield novel heterocyclic compounds with potential biological activities. For instance, Bektaş et al. (2010) demonstrated the synthesis of various triazole derivatives and evaluated their antimicrobial activities. These compounds exhibited moderate to good activities against tested microorganisms, highlighting the significance of triazole derivatives in developing new antimicrobial agents Bektaş et al., 2010. Similarly, Hassan et al. (2014) synthesized 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides and investigated their cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, demonstrating the utility of such compounds in cancer research Hassan et al., 2014.

Biological Activities

The evaluation of biological activities of triazole derivatives is a crucial area of research. For example, the study by Albericio and Barany (2009) explored the development of peptide amides using solid-phase synthesis techniques, indicating the potential of triazole derivatives in peptide synthesis and modification for therapeutic applications Albericio & Barany, 2009. Additionally, Saleem et al. (2018) focused on the synthesis and biological profile exploration of a specific triazole derivative, finding moderate enzyme inhibition potential against acetylcholinesterase and α-glucosidase, which could be beneficial in managing Alzheimer's and diabetic diseases Saleem et al., 2018.

Anticancer Evaluation

Triazole derivatives have been evaluated for their potential anticancer activities. Bekircan et al. (2008) screened novel triazole derivatives for anticancer activity against a panel of 60 cell lines, highlighting the diverse potential of these compounds in oncology research Bekircan et al., 2008.